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Compound of Interest

Compound Name: 2-Propylbenzo[d]thiazole

Cat. No.: B101001 Get Quote

An In-depth Technical Guide to 2-
Propylbenzo[d]thiazole
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Propylbenzo[d]thiazole, tailored for researchers, scientists, and drug

development professionals. The information is presented to facilitate easy comparison and

understanding of its characteristics.

Core Properties of 2-Propylbenzo[d]thiazole
2-Propylbenzo[d]thiazole, with the CAS number 17229-76-4, is a sulfur- and nitrogen-

containing heterocyclic compound. It presents as a yellow liquid at room temperature.[1]

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of 2-
Propylbenzo[d]thiazole.
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Property Value Reference

Molecular Formula C₁₀H₁₁NS [2]

Molecular Weight 177.27 g/mol [2]

Appearance Yellow liquid [1]

CAS Number 17229-76-4 [2]

XLogP3 3.8 [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-
Propylbenzo[d]thiazole.

Spectrum Type Data Reference

FTIR (neat, ν, cm⁻¹)

3062, 2962, 2930, 2871, 2361,

1739, 1592, 1517, 1455, 1434,

1378, 1310, 757

[1]

¹H NMR (CDCl₃, 400 MHz) δ

(ppm)

7.97 (1H, d, J = 8.1 Hz, 4-H),

7.83 (1H, d, J = 8.0 Hz, 7-H),

7.44 (1H, t, J= 8.0 Hz, 6-H),

7.34 (1H, t, J= 8.0 Hz, 5-H),

3.09 (2H, t, J = 7.6 Hz, 1'-H),

1.91 (2H, dd, J = 15.0 Hz, J =

7.5 Hz, 2'-H), 1.06 (3H, t, J =

7.4 Hz, 3'-H)

[1]

¹³C NMR (CDCl₃) δ (ppm)

172.1, 153.3, 135.2, 125.8,

124.6, 122.5, 121.4, 36.2,

23.1, 13.7

[1]

Experimental Protocols
Synthesis of 2-Propylbenzo[d]thiazole
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A common and efficient method for the synthesis of 2-alkylbenzothiazoles involves the reaction

of 2-aminothiophenol with an appropriate aliphatic aldehyde.[1] The synthesis of 2-
propylbenzo[d]thiazole can be achieved through a two-step process involving the formation

of 2-propyl-2,3-dihydrobenzo[d]thiazole as an intermediate, followed by oxidation.

Step 1: Synthesis of 2-Propyl-2,3-dihydrobenzo[d]thiazole

This procedure is adapted from a general method for the preparation of 2-alkyl-2,3-

dihydrobenzo[d]thiazoles.[1]

Materials:

Butyraldehyde (aliphatic aldehyde)

2-Aminothiophenol

Dichloromethane (CH₂Cl₂)

4Å Molecular Sieves

Silica gel for column chromatography

Ethyl acetate/hexane mixture (10%)

Procedure:

To a stirred solution of butyraldehyde (7.5 mmol) in dichloromethane (7.5 ml), add 4Å

molecular sieves (5.0 g).

Add 2-Aminothiophenol (0.63 g, 5.0 mmol) dropwise to the mixture.

Stir the reaction mixture at room temperature for 1.5–2 hours.

Monitor the reaction for completion.

Once the reaction is complete, filter the mixture to remove the molecular sieves.

Evaporate the solvent under reduced pressure.
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Purify the residue by column chromatography on silica gel using 10% ethyl

acetate/hexane as the eluent to obtain 2-propyl-2,3-dihydrobenzo[d]thiazole.

Step 2: Oxidation to 2-Propylbenzo[d]thiazole

The dihydrobenzothiazole intermediate can be oxidized to the final benzothiazole product.

While the specific oxidizing agent for the propyl derivative was not detailed in the cited source,

pyridinium chlorochromate (PCC) on silica gel is a method used for oxidizing similar 2-alkyl-2,3-

dihydrobenzo[d]thiazoles.[3]

Synthesis Workflow
The following diagram illustrates the synthesis pathway for 2-Propylbenzo[d]thiazole.

2-Aminothiophenol

2-Propyl-2,3-dihydrobenzo[d]thiazole

CH2Cl2, 4Å MS, RT

Butyraldehyde CH2Cl2, 4Å MS, RT

2-Propylbenzo[d]thiazoleOxidation (e.g., PCC)

Click to download full resolution via product page

Caption: Synthesis of 2-Propylbenzo[d]thiazole from 2-Aminothiophenol and Butyraldehyde.

Chemical Properties and Reactivity
The chemical properties of 2-Propylbenzo[d]thiazole are largely defined by the benzothiazole

ring system.

Aromaticity: The benzothiazole ring is an aromatic system, which confers it with stability.[4]

Basicity: The nitrogen atom in the thiazole ring is weakly basic.[4]

Reactivity of the Thiazole Ring: The C2 carbon of the thiazole ring, where the propyl group is

attached, is the most reactive site. Deprotonation can occur at this position with strong

bases.[4][5] The benzothiazole ring system can participate in various chemical reactions,
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including electrophilic and nucleophilic substitutions, although the fused benzene ring

influences the reactivity.

Safety and Handling
While a specific safety data sheet for 2-Propylbenzo[d]thiazole is not readily available,

information from related thiazole compounds suggests the following precautions should be

taken:

General Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.

Use in a well-ventilated area.[6][7]

Fire Hazards: The compound may be flammable. Keep away from open flames, hot

surfaces, and sources of ignition. Use spark-proof tools and explosion-proof equipment.[6] In

case of fire, use CO₂, dry chemical, or foam for extinction.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

Storage: Store in a tightly closed container in a dry and well-ventilated place, away from

incompatible materials such as strong oxidizing agents and acids.[6] Recommended storage

is at 2-8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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